molecular formula C7H12N4 B8736074 2-(2,3-Dihydro-1H-imidazo[1,2-b]pyrazol-7-yl)ethanamine CAS No. 474957-25-0

2-(2,3-Dihydro-1H-imidazo[1,2-b]pyrazol-7-yl)ethanamine

Cat. No.: B8736074
CAS No.: 474957-25-0
M. Wt: 152.20 g/mol
InChI Key: RFAIPEYTGVJYRY-UHFFFAOYSA-N
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Description

2-(2,3-Dihydro-1H-imidazo[1,2-b]pyrazol-7-yl)ethanamine is a useful research compound. Its molecular formula is C7H12N4 and its molecular weight is 152.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

474957-25-0

Molecular Formula

C7H12N4

Molecular Weight

152.20 g/mol

IUPAC Name

2-(2,3-dihydro-1H-imidazo[1,2-b]pyrazol-7-yl)ethanamine

InChI

InChI=1S/C7H12N4/c8-2-1-6-5-10-11-4-3-9-7(6)11/h5,9H,1-4,8H2

InChI Key

RFAIPEYTGVJYRY-UHFFFAOYSA-N

Canonical SMILES

C1CN2C(=C(C=N2)CCN)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminum hydride (465 mg) in tetrahydrofuran (10 ml) was added 7-[(E)-2-nitroethenyl]-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-1-carbaldehyde (300 mg) under ice-cooling. The mixture was refluxed for 1.5 hours. After cooling on an ice bath, sodium fluoride (2.06 g) and water (0.882 ml) were added to the reaction mixture. The insoluble materials were removed by filtration. The filtrate was concentrated in vacuo to give 2-(2,3-dihydro-1H-imidazo[1,2-b]pyrazol-7-yl)ethylamine (165 mg). This product was used in the next step without further purification.
Quantity
465 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two
Quantity
2.06 g
Type
reactant
Reaction Step Three
Name
Quantity
0.882 mL
Type
reactant
Reaction Step Three

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